Cas no 1806667-48-0 (Ethyl 2-(cyanomethyl)-5-propionylbenzoate)

• Product name: Ethyl 2-(cyanomethyl)-5-propionylbenzoate
• CAS No: 1806667-48-0
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 4955459

Ethyl 2-(cyanomethyl)-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(cyanomethyl)-5-propionylbenzoate

• Inchi： 1S/C14H15NO3/c1-3-13(16)11-6-5-10(7-8-15)12(9-11)14(17)18-4-2/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： WGNJRARCHWYSSE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(CC)=O)C=CC=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-(cyanomethyl)-5-propionylbenzoate

Comprehensive Overview of Ethyl 2-(cyanomethyl)-5-propionylbenzoate (CAS No. 1806667-48-0)

Ethyl 2-(cyanomethyl)-5-propionylbenzoate (CAS No. 1806667-48-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a cyanomethyl group and a propionyl moiety, makes it a versatile building block for developing high-value derivatives. With the growing demand for precision chemistry in drug discovery and sustainable agriculture, this compound has garnered significant attention from researchers and industry professionals alike.

The compound's benzoate ester backbone contributes to its stability and reactivity, enabling applications in catalysis and polymer modification. Recent studies highlight its potential in creating bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors. As the pharmaceutical industry shifts toward targeted therapies, Ethyl 2-(cyanomethyl)-5-propionylbenzoate serves as a critical intermediate for designing small-molecule drugs with enhanced efficacy and reduced side effects.

In agrochemical applications, this compound plays a pivotal role in synthesizing crop protection agents. Its cyanomethyl functionality allows for the introduction of nitrogen-containing heterocycles, which are essential for modern pesticides and herbicides. With increasing global focus on sustainable farming and green chemistry, researchers are exploring eco-friendly derivatization pathways for CAS No. 1806667-48-0 to minimize environmental impact.

The synthesis of Ethyl 2-(cyanomethyl)-5-propionylbenzoate typically involves multistep organic reactions, including Friedel-Crafts acylation and esterification. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry ensure high purity (>98%), meeting stringent industry standards. Recent innovations in flow chemistry have further optimized its production, reducing waste and improving yield—a key consideration for cost-effective manufacturing.

From a commercial perspective, CAS No. 1806667-48-0 is supplied by leading fine chemical manufacturers under strict quality control protocols. Its market growth aligns with trends in personalized medicine and precision agriculture, where tailored chemical solutions are paramount. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling and application across industries.

Future research directions for Ethyl 2-(cyanomethyl)-5-propionylbenzoate may explore its utility in bioconjugation techniques or as a precursor for fluorescent probes in diagnostic imaging. As AI-driven drug discovery accelerates, computational models could predict novel derivatives of this compound with optimized pharmacokinetic properties, opening new frontiers in therapeutic development.

In conclusion, Ethyl 2-(cyanomethyl)-5-propionylbenzoate (CAS No. 1806667-48-0) represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from life sciences to material engineering—underscore its importance in addressing contemporary challenges in health and sustainability. Continued investment in R&D will further unlock its potential across interdisciplinary domains.